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Compound Focus: Lirimilast

CAS No.: 329306-27-6

Cat. No.: S533279

Lirimilast is a potent, selective, and orally active phosphodiesterase-4 (PDE4) inhibitor developed for its
anti-inflammatory properties, particularly for conditions like asthma and chronic obstructive pulmonary

disease (COPD) [1] [2].

The table below summarizes its core quantitative data:

Attribute Detail

ICso0 Value 49 nM (42 nM is also reported) [1] [2]
Target Phosphodiesterase-4 (PDE4) [1] [2]
Synonyms BAY 19-8004 [1] [2]

Key Property Potent anti-inflammatory activity [1] [2]

The PDE4 Inhibition Pathway

The therapeutic effect of Lirimilast arises from its inhibition of PDE4. The following diagram illustrates this

key signaling pathway.
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This pathway highlights that by inhibiting PDE4, Lirimilast increases intracellular cAMP levels, leading to

downstream effects that suppress inflammation [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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